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Compound of Interest

Compound Name: MZ-242

Cat. No.: B609387 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

MZ-242 is a potent and selective inhibitor of Sirtuin 2 (Sirt2), a member of the NAD+-dependent

deacetylase family.[1][2][3][4] Sirt2 is implicated in various cellular processes, including cell

cycle regulation, cytoskeletal dynamics, and neurodegeneration. The ability to prepare accurate

and stable stock solutions of MZ-242 is crucial for conducting reliable in vitro and in vivo

studies to investigate its therapeutic potential. This document provides a detailed protocol for

the preparation, storage, and handling of MZ-242 stock solutions.

Chemical Properties
A clear understanding of the physicochemical properties of MZ-242 is essential for accurate

stock solution preparation.
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Property Value Source

CAS Number 1862238-01-4 [1][2][3]

Molecular Formula C24H27N7O3S2 [1][3]

Molecular Weight 525.64 g/mol [1][2]

Appearance Solid powder [4]

Purity >98% (HPLC) [3][4]

Experimental Protocols
Materials and Equipment

MZ-242 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Stock Solution Preparation Workflow
The following diagram illustrates the general workflow for preparing the MZ-242 stock solution.
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Workflow for MZ-242 Stock Solution Preparation

Preparation

Storage

Weigh MZ-242 Powder

Add Anhydrous DMSO

Transfer powder to vial

Vortex to Dissolve

Ensure complete dissolution

Aliquot into Vials

Prevent freeze-thaw cycles

Store at -20°C or -80°C

Long-term stability

Click to download full resolution via product page

Caption: Workflow for preparing MZ-242 stock solution.

Step-by-Step Protocol for a 10 mM Stock Solution
This protocol outlines the preparation of a 10 mM stock solution of MZ-242 in DMSO.[4]

Calculate the required mass of MZ-242:

To prepare 1 mL of a 10 mM stock solution, you will need:
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Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 525.64 g/mol

Mass (g) = 0.0052564 g = 5.26 mg

Weighing the MZ-242 Powder:

Tare a clean, dry microcentrifuge tube or amber glass vial on a calibrated analytical

balance.

Carefully weigh out approximately 5.26 mg of MZ-242 powder and record the exact

weight.

Dissolving the Compound:

Add the appropriate volume of anhydrous DMSO to the vial containing the MZ-242
powder. For the exact mass weighed, the volume of DMSO can be calculated as follows:

Volume (mL) = [Mass (mg) / 525.64 ( g/mol )] / 10 (mmol/L)

For example, if you weighed exactly 5.26 mg of MZ-242, you would add 1.0 mL of DMSO.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Storage and Stability
Proper storage is critical to maintain the integrity of the MZ-242 stock solution.
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Condition Duration Source

Solid Powder
-20°C for long term (months to

years)
[1]

0 - 4°C for short term (days to

weeks)
[1]

In DMSO -80°C for up to 6 months [2][4]

-20°C for up to 6 months [4]

4°C for up to 2 weeks [2]

Note: It is recommended to protect the stock solution from light.[1]

Signaling Pathway Context
MZ-242 is a selective inhibitor of Sirt2. The diagram below illustrates the inhibitory action of

MZ-242 on the Sirt2 signaling pathway.

Inhibitory Action of MZ-242 on Sirt2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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